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Compound of Interest

Compound Name: 5-Fam-pmdm6

Cat. No.: B15137275

Get Quote

This guide provides comprehensive technical information on the solubility and stability of the

lyophilized fluorescently-labeled peptide, 5-Fam-pmdm6. It is intended for researchers,

scientists, and drug development professionals utilizing this probe in their experimental

workflows, particularly in the context of MDM2-p53 interaction studies.

Core Properties of 5-Fam-pmdm6
5-Fam-pmdm6 is a fluorescently labeled peptide probe designed for use in assays monitoring

the interaction between the MDM2 protein and the p53 tumor suppressor. The 5-FAM (5-

carboxyfluorescein) moiety provides the fluorescent signal, allowing for detection in various

assay formats, most notably fluorescence polarization (FP) assays.

Solubility Data
The solubility of lyophilized 5-Fam-pmdm6 has been determined in Dimethyl Sulfoxide

(DMSO). For aqueous buffers, it is recommended to first dissolve the peptide in DMSO and

then perform serial dilutions into the desired aqueous solution.

Table 1: Solubility of Lyophilized 5-Fam-pmdm6
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Solvent
Concentration
(mg/mL)

Molar
Concentration
(mM)

Notes

DMSO 100 56.05

Ultrasonic treatment

may be required to

achieve full

dissolution. It is

recommended to use

newly opened,

anhydrous DMSO as

the compound is

hygroscopic.[1]

Note: The molecular weight of 5-Fam-pmdm6 is 1784.23 g/mol .[1]

Stability Data
Proper storage is critical to maintain the integrity and performance of 5-Fam-pmdm6. The

following tables summarize the recommended storage conditions for both the lyophilized

powder and stock solutions.

Table 2: Stability of Lyophilized 5-Fam-pmdm6 Powder

Storage Temperature (°C) Shelf Life Storage Conditions

-80 2 years Sealed, away from moisture.[1]

-20 1 year Sealed, away from moisture.[1]

Table 3: Stability of 5-Fam-pmdm6 in Solution
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Storage Temperature (°C) Shelf Life Storage Conditions

-80 6 months

In a suitable solvent (e.g.,

DMSO), sealed, away from

moisture.[1]

-20 1 month

In a suitable solvent (e.g.,

DMSO), sealed, away from

moisture.

To prevent degradation from repeated freeze-thaw cycles, it is highly recommended to aliquot

the stock solution into single-use volumes.

Experimental Protocols
Reconstitution of Lyophilized 5-Fam-pmdm6
This protocol outlines the procedure for preparing a stock solution of 5-Fam-pmdm6.

Workflow for Reconstitution

Start: Equilibrate vial to room temperature Centrifuge vial to pellet powder Carefully open vial Add anhydrous DMSO to desired concentration Vortex to dissolve Ultrasonicate if necessary Aliquot into single-use tubes Store at -20°C or -80°C End: Ready for use

Click to download full resolution via product page

Caption: Workflow for the reconstitution of lyophilized 5-Fam-pmdm6.

Methodology:

Equilibration: Allow the vial of lyophilized 5-Fam-pmdm6 to warm to room temperature

before opening to prevent condensation.

Centrifugation: Briefly centrifuge the vial to ensure all the powder is at the bottom.

Solvent Addition: Add the appropriate volume of anhydrous DMSO to achieve the desired

stock concentration (e.g., for a 10 mM stock solution from 1 mg of peptide, add 56.05 µL of

DMSO).
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Dissolution: Vortex the vial to dissolve the peptide. If necessary, sonicate the solution to aid

dissolution.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in tightly

sealed tubes and store at -20°C or -80°C, protected from light.

Fluorescence Polarization (FP) Assay for MDM2-p53
Interaction
This protocol describes a typical fluorescence polarization assay to screen for inhibitors of the

MDM2-p53 interaction using 5-Fam-pmdm6 as the fluorescent probe.

Principle of the FP Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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